Cas no 1226433-81-3 (4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide)

4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide structure

1226433-81-3 structure

Product Name:4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide

CAS No:1226433-81-3

MF:C₁₂H₁₁N₇O₃S₃

MW:397.4558365345

CID:5763887

PubChem ID:49671066

Update Time:2023-12-26

4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS024613600
- F1838-4246
- 4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide
- 1226433-81-3
- 4-methyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1,2,3-thiadiazole-5-carboxamide
- 4-methyl-N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiadiazole-5-carboxamide
- Inchi： 1S/C12H11N7O3S3/c1-5-3-7(18-22-5)13-8(20)4-23-12-17-16-11(24-12)14-10(21)9-6(2)15-19-25-9/h3H,4H2,1-2H3,(H,13,18,20)(H,14,16,21)
- InChI Key： LTBKCZIFYFINTH-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C2=C(C)N=NS2)=O)S1)CC(NC1C=C(C)ON=1)=O

Computed Properties

Exact Mass: 397.00855076g/mol
Monoisotopic Mass: 397.00855076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 218Å²

4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1838-4246-2μmol	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1838-4246-5μmol	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1838-4246-10μmol	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1838-4246-20μmol	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1838-4246-1mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1838-4246-2mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1838-4246-3mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1838-4246-4mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1838-4246-5mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1838-4246-10mg	4-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide	1226433-81-3	90%+	10mg	$79.0	2023-05-17